Cas no 329005-61-0 (1-Pentanesulfonyl fluoride)

• Product Name: 1-Pentanesulfonyl fluoride
• CAS No: 329005-61-0
• MF: C₅H₁₁FO₂S
• MW: 154.203044176102
• CID: 6013667
• PubChem ID: 22935878
• Update Time: 2023-12-13

1-Pentanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-Pentanesulfonyl fluoride
• SCHEMBL1502443
• 329005-61-0
• pentane-1-sulfonyl fluoride
• EN300-728684

• Inchi： 1S/C5H11FO2S/c1-2-3-4-5-9(6,7)8/h2-5H2,1H3
• InChI Key： RUNURMQWHBKAIK-UHFFFAOYSA-N
• SMILES： C(S(F)(=O)=O)CCCC

Computed Properties

• Exact Mass: 154.04637893g/mol
• Monoisotopic Mass: 154.04637893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.121±0.06 g/cm3(Predicted)
• Boiling Point: 201.7±9.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl fluorides